![molecular formula C18H16N6O3S B2483962 2,6-dimethoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide CAS No. 1903157-16-3](/img/structure/B2483962.png)
2,6-dimethoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide
Description
2,6-dimethoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide is a useful research compound. Its molecular formula is C18H16N6O3S and its molecular weight is 396.43. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
Compounds with structural similarities to "2,6-dimethoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)nicotinamide" have been extensively studied for their anticancer activities. For instance, triazolo-thiadiazoles have demonstrated a dose-dependent cytotoxic effect on the hepatocellular carcinoma cell line, HepG2, indicating their potential as potent anticancer agents (Sunil et al., 2010). Similarly, [1,2,4]triazolo[4,3-b]pyridazine derivatives have been prepared and tested for their ability to inhibit the proliferation of endothelial and tumor cells, highlighting their potential utility in anticancer research (Ilić et al., 2011).
Antioxidant Properties
Research has also shown that derivatives of triazolo[3,4-b][1,3,4]thiadiazine exhibit significant antioxidant abilities. Compounds synthesized with the 2,6-dimethoxyphenol moiety have shown remarkable antioxidant activity in both DPPH and FRAP assays, suggesting their potential as effective antioxidants (Shakir et al., 2017).
Antimicrobial Properties
Furthermore, newly synthesized compounds incorporating the [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones structures have been evaluated for their antimicrobial activities. Some derivatives have shown mild to moderate activities against various microbial strains, indicating their potential as antimicrobial agents (Gomha et al., 2018). This suggests that compounds structurally related to "this compound" could be valuable in the development of new antimicrobial agents.
Properties
IUPAC Name |
2,6-dimethoxy-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N6O3S/c1-26-16-6-3-12(18(20-16)27-2)17(25)19-9-15-22-21-14-5-4-13(23-24(14)15)11-7-8-28-10-11/h3-8,10H,9H2,1-2H3,(H,19,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRAIRNSDNDJDQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)C(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N6O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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